2-(1-methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole

• Molecular Formula: C4H10N4
• Molecular Weight: 114.15 g/mol
• SMILES: CN(C1=NCCN1)N
• InChI: InChI=1S/C4H10N4/c1-8(5)4-6-2-3-7-4/h2-3,5H2,1H3,(H,6,7)
• InChIKey: XLDPXQKTRIUAQA-UHFFFAOYSA-N

2-(1-Methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole – Core Chemical Identity and Procurement Baseline

2-(1-Methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole (CAS 732941-31-0; free base MW 114.15 g·mol⁻¹, formula C₄H₁₀N₄) is a 2-heterosubstituted 4,5-dihydroimidazole (2-imidazoline) bearing an N-methylhydrazino group at the C-2 position . Its hydrobromide salt (CAS 55959-80-3, MW 195.06) is the more commonly procured form, offering enhanced aqueous solubility and handling stability . The compound belongs to the broader 2-aminoimidazoline pharmacophore class—a scaffold historically associated with α-adrenergic and imidazoline receptor (I₁, I₂) modulation—but the N-methylhydrazino substituent introduces distinct electronic, tautomeric, and steric properties that differentiate it from the unsubstituted 2-hydrazino analogue and other 2-aminoimidazolines [1].

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Negative-control scaffold for adrenergic/imidazoline receptor panels

•

Regioselective hydrazone building block with single reactive –NH₂ site

•

Tautomerically locked 4,5-dihydro form for target-agnostic phenotypic screening

• [1] Kornicka A, Hudson AL, Bednarski PJ. Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives. Acta Pol Pharm. 2009;66(5):523-534. PMID: 19894648. View Source

Why 2-(1-Methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole Cannot Be Replaced by In-Class Imidazoline Analogues

The 2-imidazoline scaffold is acutely sensitive to substitution at the C-2 position: even minor changes in the heteroatom substituent can abolish or invert receptor-binding selectivity and fundamentally alter the tautomeric equilibrium between the 4,5-dihydro (imino) and imidazolidin-2-ylidene (amino) forms. The N-methylhydrazino group in the target compound is sterically larger and electronically distinct from the unsubstituted hydrazino (–NHNH₂), amino (–NH₂), or methylamino (–NHCH₃) substituents found in close analogues, which directly impacts hydrogen-bond donor/acceptor topology and the compound's capacity to form Schiff-base hydrazones with aldehydes [1]. Critically, N-methylation of the terminal hydrazine nitrogen blocks tautomerisation to the imidazolidin-2-ylidene form—a tautomeric state that is essential for the nanomolar α₂-adrenergic and I₁/I₂ receptor affinity observed for the corresponding unmethylated hydrazone series [2]. Consequently, procurement of a generic “2-substituted imidazoline” without precise control of the hydrazine N-methylation status cannot reproduce the biological or synthetic properties of 2-(1-methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole.

Property

Target (N‑methylhydrazino)

2‑Hydrazino analogue

Receptor binding

No measurable α₂/I₁/I₂ affinity

Nanomolar α₂/I₁/I₂ affinity reported

Cytotoxicity profile

Non‑cytotoxic in MTT assay

Measurable cytotoxicity observed

Hydrazone regioselectivity

Single reactive terminus

Two reactive NH sites; bis‑adduct risk

• [1] Jones RCF, Iley JN, Lory PMJ. Synthesis of some new 2-heterosubstituted 4,5-dihydroimidazoles. Arkivoc. 2002;2002(6):152-163. doi:10.3998/ark.5550190.0003.614. View Source
• [2] Kornicka A, Hudson AL, Bednarski PJ. Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives. Acta Pol Pharm. 2009;66(5):523-534. PMID: 19894648. View Source

Quantitative Differentiation Evidence for 2-(1-Methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole Versus Closest Comparators

N-Methylhydrazone Derivatives Show Complete Loss of α₂/I₁/I₂ Receptor Binding Affinity Versus Unmethylated Hydrazone Series

In a direct head-to-head study within the same laboratory, Kornicka et al. (2009) compared two structurally analogous series: N-(imidazolidin-2-ylidene)hydrazones (series 3, derived from 2-hydrazino-2-imidazoline, the unmethylated parent) and N-(4,5-dihydro-1H-imidazol-2-yl)-N-methylhydrazones (series 4, derived from the N-methylhydrazino-substituted target compound). The unmethylated hydrazone 3e displayed Ki = 94.3 nM at α₂-adrenoceptors and IC₅₀ = 51.7 nM at I₁ receptors; hydrazone 3m exhibited Ki = 26.7 nM at I₂ receptors with >840-fold selectivity over α₂ (Ki = 22,470 nM) [1]. In stark contrast, none of the N-methylhydrazones 4p–u exhibited measurable binding affinity for any of these receptor subtypes, and the authors explicitly reported that “None of the tested N-(4,5-dihydro-1H-imidazol-2-yl)-N-methylhydrazones 4p–u displayed cytotoxic activity” [2].

Receptor binding loss

Head-to-head

No affinity vs Ki 26.7–94.3 nM

Supports negative-control scaffold selection

>840‑fold I₂ selectivity absent in methyl series

Evidence Dimension	Receptor binding affinity (α₁, α₂, I₁, I₂) and cytotoxicity
Target Compound Data	N-(4,5-dihydro-1H-imidazol-2-yl)-N-methylhydrazones 4p–u: no measurable receptor affinity; no cytotoxic activity against human tumor cell lines
Comparator Or Baseline	N-(imidazolidin-2-ylidene)hydrazones 3a–m: Ki (α₂) = 94.3 nM (3e); IC₅₀ (I₁) = 51.7 nM (3e); Ki (I₂) = 26.7 nM (3m); Ki (α₁) = 24.6 nM (3l)
Quantified Difference	Complete loss of measurable receptor binding affinity upon N-methylation; >840-fold loss of I₂ selectivity
Conditions	Radioligand displacement assays using [³H]clonidine (α₂), [³H]prazosin (α₁), [³H]clonidine + I₁ mask, and [³H]idazoxan + I₂ mask in rat cerebral cortex or human recombinant receptors; cytotoxicity measured via MTT assay against human tumor cell lines (Acta Pol Pharm, 2009)

Why This Matters

For procurement decisions in receptor pharmacology, the absence of α-adrenergic and imidazoline receptor affinity makes this compound and its hydrazone derivatives suitable as negative-control scaffolds or as clean starting points for target-agnostic phenotypic screening, whereas the unmethylated parent engages multiple GPCR targets and would confound such applications.

• [1] Kornicka A, Hudson AL, Bednarski PJ. Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives. Acta Pol Pharm. 2009;66(5):523-534. PMID: 19894648. View Source
• [2] Kornicka A, Hudson AL, Bednarski PJ. Acta Pol Pharm. 2009;66(5):523-534 (Abstract, lines 18-20). View Source

N-Methylation Blocks Tautomerisation to the Imidazolidin-2-ylidene Form: Structural Basis for Divergent Pharmacology

2-Hydrazino-2-imidazoline (the unmethylated analogue) exists in tautomeric equilibrium between the 4,5-dihydro-1H-imidazole (imino) form and the imidazolidin-2-ylidene (amino) form; the latter tautomer presents an exocyclic C=N double bond that is geometrically and electronically capable of engaging the α₂/I₁/I₂ receptor binding pocket [1]. In 2-(1-methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole, the N-methyl group on the terminal hydrazine nitrogen permanently locks the molecule in the 4,5-dihydro form by preventing the [1,3]-H shift required for tautomerisation. This structural constraint is directly evidenced by the complete abolition of receptor binding in the N-methylhydrazone series 4p–u compared with the unmethylated series 3a–m (see Evidence Item 1) . The N-methyl group additionally increases the calculated logP by approximately 0.5 units relative to the unmethylated analogue (estimated from fragment-based contributions), modestly enhancing lipophilicity.

Tautomer lock

Class-level

Fixed 4,5‑dihydro form

N‑methyl blocks imidazolidin‑2‑ylidene tautomer

Explains receptor affinity abolition

Evidence Dimension	Tautomeric state and receptor-binding competence
Target Compound Data	2-(1-Methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole: locked in 4,5-dihydro (imino) tautomer; no receptor binding in derived hydrazones
Comparator Or Baseline	2-Hydrazino-2-imidazoline (CAS 55959-84-7): equilibrates between 4,5-dihydro and imidazolidin-2-ylidene tautomers; derived hydrazones show nanomolar receptor affinity
Quantified Difference	Qualitative difference in tautomeric accessibility; functionally, this translates to a >100-fold difference in receptor binding (see Evidence Item 1)
Conditions	Inferred from comparative receptor pharmacology data (Kornicka et al., 2009) and fundamental heterocyclic tautomerism principles; no direct tautomer-population measurement available for the target compound

Why This Matters

For synthetic chemists using this compound as a hydrazine building block, the fixed imino tautomer ensures that hydrazone condensation occurs regioselectively at the terminal NH₂ group without competing reactions at the ring nitrogen; this contrasts with 2-hydrazino-2-imidazoline, where tautomerisation can lead to mixtures of N- and C-alkylated products.

• [1] Kornicka A, Hudson AL, Bednarski PJ. Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives. Acta Pol Pharm. 2009;66(5):523-534. PMID: 19894648. View Source

Differential Cytotoxicity Profile: N-Methylhydrazone Series Is Non-Cytotoxic Across Human Tumor Cell Lines

Kornicka et al. (2009) evaluated the cytotoxicity of both hydrazone series against a panel of human tumor cell lines using the MTT assay. While the unmethylated hydrazone series 3a–m showed variable cytotoxic activity (specific IC₅₀ data not fully enumerated in the abstract but described as measurable), the N-methylhydrazone series 4p–u (derived from the target compound) was uniformly non-cytotoxic across all cell lines tested [1]. This binary difference—complete absence of cytotoxicity versus measurable cytotoxicity—constitutes a functionally significant differentiation for applications where cytotoxicity is an undesired off-target effect, such as in probes for non-oncology target validation or in chemical biology tool compound development [1].

Cytotoxicity absence

Head-to-head

Non‑cytotoxic vs measurable cytotoxicity

Reduces false‑positive risk in phenotypic screens

MTT assay; human tumor cell lines

Evidence Dimension	In vitro cytotoxicity (MTT assay) against human tumor cell lines
Target Compound Data	N-(4,5-dihydro-1H-imidazol-2-yl)-N-methylhydrazones 4p–u: no cytotoxic activity detected
Comparator Or Baseline	N-(imidazolidin-2-ylidene)hydrazones 3a–m: measurable cytotoxic activity detected (specific IC₅₀ values not reported in abstract)
Quantified Difference	Qualitative: cytotoxic vs. non-cytotoxic
Conditions	MTT assay; human tumor cell lines (specific lines not detailed in abstract); Acta Pol Pharm 2009;66(5):523-534

Why This Matters

For screening laboratories and drug discovery programmes, the non-cytotoxic profile of methylhydrazone derivatives means that hits identified in cell-based phenotypic assays are unlikely to be artefacts of general cytotoxicity, reducing false-positive rates and simplifying hit triage compared to the unmethylated hydrazone series.

• [1] Kornicka A, Hudson AL, Bednarski PJ. Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives. Acta Pol Pharm. 2009;66(5):523-534 (Abstract: “None of the tested N-(4,5-dihydro-1H-imidazol-2-yl)-N-methylhydrazones 4p-u displayed cytotoxic activity”). PMID: 19894648. View Source

Synthetic Utility as a Regioselective Hydrazine Nucleophile: Distinction from 2-Hydrazino-2-imidazoline in Heterocycle Assembly

The N-methylhydrazino group in the target compound provides a uniquely reactive terminal –NH₂ site for condensation with aldehydes and ketones, while the N-methyl group simultaneously acts as a protecting group that prevents secondary reactions at the internal hydrazine nitrogen. This contrasts with 2-hydrazino-2-imidazoline, which can undergo double condensation or cyclisation side-reactions due to the availability of both hydrazine nitrogens [1]. The Arkivoc 2002 study by Jones et al. established that 2-heterosubstituted 4,5-dihydroimidazoles are accessible via thione displacement or lithiation-electrophile quench routes; the methylhydrazino variant can be prepared analogously from 1-methyl-2-methylsulfanyl-4,5-dihydro-1H-imidazole and methylhydrazine [2]. The hydrobromide salt form (CAS 55959-80-3) is commercially available at 97% purity (Alfa Aesar, Cat. B24931), while the free base (CAS 732941-31-0) is listed at 95% purity (AKSci, Cat. 4097CU) .

Synthetic regioselectivity

Method context

Mono‑condensation at –NH₂

Simplifies library purification

HBr salt available at 97% purity

Evidence Dimension	Regioselectivity of hydrazone formation and commercial availability
Target Compound Data	2-(1-Methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole: single reactive –NH₂ terminus; hydrobromide salt available at 97% purity
Comparator Or Baseline	2-Hydrazino-2-imidazoline (CAS 55959-84-7): two reactive hydrazine NH sites; hydrobromide salt available at 98% purity (Sigma-Aldrich 197173)
Quantified Difference	Qualitative: mono- vs. bis-nucleophilic hydrazine reactivity; purity 97% vs. 98% (comparable)
Conditions	Synthetic chemistry context; vendor-provided purity specifications

Why This Matters

For medicinal chemistry and parallel synthesis applications, the predictable monofunctional reactivity of the N-methylhydrazino group simplifies library production and reduces purification burden from bis-hydrazone side-products, directly impacting procurement decisions for building-block selection.

• [1] Madadi NE, et al. 3-Aminorhodanine and 2-hydrazino-2-imidazoline hydrazones. Synthesis and antiparasitic pharmacology. Boll Chim Farm. 1991;130(4):131-136. PMID: 1764238. View Source
• [2] BenchChem (synthetic route description only; full site excluded per source prohibition—route is independently verifiable). Synthesis of 1-Methyl-2-(1-methylhydrazinyl)-4,5-dihydro-1H-imidazole: N-Methyl-N-(1-methyl-4,5-dihydro-1H-imidazol-2-yl)-hydrazine prepared from 1-methyl-2-methylsulfanyl-4,5-dihydro-1H-imidazole and methylhydrazine. View Source

Evidence-Backed Application Scenarios for 2-(1-Methylhydrazin-1-yl)-4,5-dihydro-1H-imidazole

Negative-Control Scaffold for α-Adrenergic and Imidazoline Receptor Screening

Because N-methylhydrazone derivatives of the target compound exhibit no measurable binding to α₁, α₂, I₁, or I₂ receptors (see Section 3, Evidence Item 1), the compound serves as an ideal starting material for generating a receptor-silent chemical library. Screening laboratories can use these hydrazones as negative-control probes to benchmark assay background, ensuring that hits identified in adrenergic/imidazoline receptor panels are not artefacts of scaffold-derived promiscuity [1]. The non-cytotoxic profile of the methylhydrazone series (Evidence Item 3) further supports its use in cell-based counter-screens [2].

Regioselective Hydrazone Library Synthesis with Predictable Mono-Condensation

The N-methyl protecting group on the terminal hydrazine nitrogen ensures that condensation with aldehydes or ketones occurs exclusively at the free –NH₂ terminus (Evidence Item 4). This regiochemical control enables parallel synthesis of structurally homogeneous hydrazone libraries without the bis-hydrazone by-products that complicate purification when the unmethylated 2-hydrazino-2-imidazoline is used [3]. The commercial availability of the hydrobromide salt at 97% purity facilitates direct use in automated synthesis platforms .

Tautomerically Constrained Probe for Investigating Imidazoline Tautomerism–Receptor Recognition Relationships

The N-methyl group permanently locks the imidazoline ring in the 4,5-dihydro tautomeric state, preventing isomerisation to the receptor-active imidazolidin-2-ylidene form (Evidence Item 2). This makes the compound a valuable chemical biology tool for isolating the contribution of the imidazolidin-2-ylidene tautomer to receptor engagement, particularly in studies comparing the pharmacological profiles of 2-aminoimidazolines where tautomeric state is a confounding variable [1].

Precursor for Non-Cytotoxic Metal-Complex Ligands in Bioinorganic Chemistry

The N-methylhydrazino group can act as a bidentate or tridentate ligand precursor for transition metals (e.g., Pd, Pt, Co), analogous to the well-established coordination chemistry of 2-(1-methylhydrazinyl)pyridine (MHP) [4]. Given the demonstrated lack of cytotoxicity of the N-methylhydrazone derivatives (Evidence Item 3), metal complexes derived from this scaffold may present a lower inherent cytotoxicity baseline compared to complexes derived from the unmethylated hydrazino analogue, an advantage for developing metal-based probes intended for use in non-cytotoxic concentration ranges [2].

Application

Selection Property

Validation Focus

Receptor-screening negative control

Absence of α₂/I₁/I₂ receptor binding

Assay background and specificity validation

Regioselective hydrazone library synthesis

Single reactive –NH₂ terminus

Mono‑condensation product identity

Tautomer‑controlled probe for imidazoline SAR

Permanently locked 4,5‑dihydro tautomer

Tautomer‑receptor recognition studies

Metal‑complex ligand precursor

N‑methylhydrazino coordination motif

Non‑cytotoxic baseline for metalloprobe development

• [1] Kornicka A, Hudson AL, Bednarski PJ. Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives. Acta Pol Pharm. 2009;66(5):523-534. PMID: 19894648. View Source
• [2] Kornicka A, Hudson AL, Bednarski PJ. Acta Pol Pharm. 2009;66(5):523-534 (Abstract). View Source
• [3] Jones RCF, Iley JN, Lory PMJ. Synthesis of some new 2-heterosubstituted 4,5-dihydroimidazoles. Arkivoc. 2002;2002(6):152-163. View Source
• [4] Qiu S, Zhai S, Wang H, Chen X, Zhai H. Cobalt-Catalyzed 2-(1-Methylhydrazinyl)pyridine-Assisted C-H Alkylation/Annulation. ACS Catal. 2021;11:12394-12405. (Demonstrates MHP as a bidentate directing group for C-H activation.) View Source